N-(9-anthrylmethyl)-1H-indazol-5-amine

• IUPAC Name: N-(anthracen-9-ylmethyl)-1H-indazol-5-amine
• InChI: InChI=1S/C22H17N3/c1-3-7-19-15(5-1)11-16-6-2-4-8-20(16)21(19)14-23-18-9-10-22-17(12-18)13-24-25-22/h1-13,23H,14H2,(H,24,25)
• InChI Key: HYPVRIRNDOZGET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2CNC4=CC5=C(C=C4)NN=C5
• Molecular Formula: C22H17N3
• Molecular Weight: 323.4 g/mol

Description

N-(9-anthrylmethyl)-1H-indazol-5-amine, also known as AMIMA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and material science.

Scientific Research Applications

N-(9-anthrylmethyl)-1H-indazol-5-amine has been investigated for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-(9-anthrylmethyl)-1H-indazol-5-amine has shown promising results as a potential therapeutic agent for the treatment of cancer and other diseases. In material science, N-(9-anthrylmethyl)-1H-indazol-5-amine has been used as a building block for the synthesis of novel materials with unique optical and electronic properties. In analytical chemistry, N-(9-anthrylmethyl)-1H-indazol-5-amine has been used as a fluorescent probe for the detection of various analytes.

Mechanism of Action

The mechanism of action of N-(9-anthrylmethyl)-1H-indazol-5-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. This leads to the disruption of various cellular processes, including DNA replication and protein synthesis, ultimately resulting in cell death. Further studies are needed to elucidate the exact mechanism of action of N-(9-anthrylmethyl)-1H-indazol-5-amine.
Biochemical and Physiological Effects:
N-(9-anthrylmethyl)-1H-indazol-5-amine has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of various signaling pathways. These effects have been observed in various cell lines and animal models, suggesting the potential therapeutic applications of N-(9-anthrylmethyl)-1H-indazol-5-amine.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(9-anthrylmethyl)-1H-indazol-5-amine is its high purity and stability, which makes it suitable for various lab experiments. Additionally, N-(9-anthrylmethyl)-1H-indazol-5-amine has a unique structure and properties that make it a useful building block for the synthesis of novel materials and compounds. However, one of the limitations of N-(9-anthrylmethyl)-1H-indazol-5-amine is its relatively low solubility in certain solvents, which can affect its bioavailability and efficacy in certain applications.

Future Directions

There are several future directions for the research and development of N-(9-anthrylmethyl)-1H-indazol-5-amine. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the exploration of the potential therapeutic applications of N-(9-anthrylmethyl)-1H-indazol-5-amine in various diseases, including cancer and infectious diseases. Additionally, the use of N-(9-anthrylmethyl)-1H-indazol-5-amine as a building block for the synthesis of novel materials and compounds could lead to the development of new technologies and devices with unique properties.

Synthesis Methods

The synthesis of N-(9-anthrylmethyl)-1H-indazol-5-amine involves the reaction of 9-bromomethylanthracene with 5-aminotetrazole in the presence of a palladium catalyst. The resulting product is then subjected to further reaction with hydrazine hydrate and sodium hydroxide to obtain N-(9-anthrylmethyl)-1H-indazol-5-amine in high yield and purity. This method has been optimized and validated through various analytical techniques, including NMR spectroscopy and mass spectrometry.